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Compound of Interest

Compound Name: Methyl 2-Methyloxazole-5-acetate

Cat. No.: B2777956

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for Methyl 2-Methyloxazole-5-acetate (CAS
No. 1276083-60-3) is publicly available. The information on safety and handling provided in this
guide is based on data for structurally similar compounds and general principles of laboratory
safety. All researchers should conduct a thorough risk assessment before handling this
compound.

Chemical and Physical Properties

Methyl 2-Methyloxazole-5-acetate is a heterocyclic organic compound with the molecular
formula C7HoNOs.[1] Its chemical structure consists of a central oxazole ring substituted with a
methyl group at the 2-position and an acetate group at the 5-position. While experimentally
determined physical properties are not readily available, predicted values provide an estimation
of its characteristics.
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Property Value Source
CAS Number 1276083-60-3 [1]
Molecular Formula C7H9oNOs3 [1]
Molecular Weight 155.15 g/mol [1]
methyl 2-(2-methyl-1,3-oxazol-
IUPAC Name [1]
5-yl)acetate
Predicted Water Solubility 15g/L
Predicted logP 1.47
Predicted Polar Surface Area 52.33 A2 ChemAxon (via FooDB)
Predicted Hydrogen Bond i
4 ChemAxon (via FooDB)
Acceptor Count
Predicted Hydrogen Bond )
0 ChemAxon (via FooDB)
Donor Count
Predicted Rotatable Bond )
2 ChemAxon (via FooDB)

Count

Safety and Handling

Given the absence of a specific SDS, a cautious approach to handling Methyl 2-

Methyloxazole-5-acetate is imperative. The following guidelines are based on the safety

profiles of similar chemical entities and general laboratory best practices.

2.1. Hazard Identification

Based on related oxazole and acetate compounds, potential hazards may include:

o Skin and Eye Irritation: Direct contact may cause irritation.

e Respiratory Tract Irritation: Inhalation of dust or vapors may irritate the respiratory system.

» Unknown Toxicity: The toxicological properties have not been thoroughly investigated.
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2.2. Personal Protective Equipment (PPE)

A standard suite of PPE should be worn at all times when handling this compound:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: Use in a well-ventilated area, preferably a fume hood. If aerosols or
dust are generated, a respirator may be necessary.

2.3. Handling and Storage

o Handling: Avoid creating dust or aerosols. Use in a chemical fume hood. Wash hands
thoroughly after handling.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.

2.4. First Aid Measures
 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids. Seek medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.
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Safe Handling Workflow

Preparation:
- Review literature
- Conduct risk assessment
- Gather necessary PPE

'

Handling:
- Use in a fume hood
- Avoid dust/aerosol generation
- Wear appropriate PPE

L

Storage:
- Tightly sealed container
- Cool, dry, well-ventilated area

.

N

Disposal:
- Follow institutional guidelines
- Treat as hazardous waste

J
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A general workflow for the safe handling of laboratory chemicals.

Experimental Protocols

3.1. Generalized Synthesis of Methyl 2-Methyloxazole-5-acetate

A specific, detailed experimental protocol for the synthesis of Methyl 2-Methyloxazole-5-

acetate is not readily available in the reviewed literature. However, a general approach can be

inferred from established oxazole synthesis methods. One common method involves the

reaction of an a-haloketone with an amide. For this specific molecule, a plausible route would

be the reaction of a suitable 3-halo-4-oxopentanoate with acetamide.

General Procedure:

e Reaction Setup: A solution of the starting materials (e.g., methyl 3-chloro-4-oxopentanoate

and acetamide) in a suitable solvent (e.g., a high-boiling point solvent like DMF or refluxing
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formic acid) is prepared in a round-bottom flask equipped with a reflux condenser and a
magnetic stirrer.

Reaction: The mixture is heated to reflux for several hours. The progress of the reaction is
monitored by a suitable technique, such as Thin Layer Chromatography (TLC).

Work-up: Upon completion, the reaction mixture is cooled to room temperature. The solvent
is removed under reduced pressure. The residue is then dissolved in an organic solvent
(e.g., ethyl acetate) and washed with water and brine.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and
concentrated. The crude product is then purified by column chromatography on silica gel to
yield the pure Methyl 2-Methyloxazole-5-acetate.
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4 Generalized Synthesis Workflow

Reactants:
- Methyl 3-halo-4-oxopentanoate
- Acetamide
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Reaction:
- Reflux in a suitable solvent
- Monitor by TLC

Work-up:
- Solvent removal
- Extraction and washing

l

Purification:
- Column chromatography

Product:
Methyl 2-Methyloxazole-5-acetate
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A generalized workflow for the synthesis of the target compound.

Biological Activity and Potential Applications

While no specific biological studies have been published for Methyl 2-Methyloxazole-5-
acetate, the oxazole scaffold is a well-known pharmacophore present in numerous biologically

active compounds.[2][3][4][5]

4.1. Known Activities of Related Oxazole Derivatives
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» Anticancer Activity: Many oxazole derivatives exhibit potent anticancer activity by targeting
various cellular mechanisms.[6] Some act as tubulin polymerization inhibitors, disrupting
microtubule formation and leading to cell cycle arrest and apoptosis.[6] Others have been
shown to inhibit protein kinases, STAT3, and G-quadruplexes.[6]

o Antimicrobial Activity: The oxazole nucleus is a component of several compounds with
antibacterial and antifungal properties.[2][3][5]

» Anti-inflammatory Activity: Some oxazole derivatives, such as the COX-2 inhibitor oxaprozin,
are used as anti-inflammatory drugs.[3]

» Antitubercular and Antidiabetic Activities: The oxazole moiety has also been incorporated into
molecules with antitubercular and antidiabetic effects.[2][4]

4.2. Potential Signaling Pathways

Given the known activities of related compounds, Methyl 2-Methyloxazole-5-acetate could
potentially interact with several signaling pathways. For instance, if it possesses anticancer
properties, it might modulate pathways involved in cell proliferation, apoptosis, and cell cycle
regulation. As an anti-inflammatory agent, it could potentially interfere with the cyclooxygenase
(COX) or lipoxygenase (LOX) pathways. However, it is crucial to emphasize that these are
hypothetical and require experimental validation.
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Methyl 2-Methyloxazole-5-acetate

Screening
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- Cytotoxicity assays
- Antimicrobial assays
- Enzyme inhibition assays
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Mechanism of Action Studies:
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Potential Applications:
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- Antimicrobial
- Anti-inflammatory
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A logical workflow for investigating the biological activity of the compound.

Conclusion

Methyl 2-Methyloxazole-5-acetate is a compound of interest due to the prevalence of the
oxazole scaffold in medicinal chemistry. While specific data on its safety, handling, and
biological activity are currently lacking, this guide provides a framework based on available
information for similar compounds. Researchers and drug development professionals should
proceed with caution, conducting thorough risk assessments and validating any potential
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biological activities through rigorous experimentation. The potential for this compound to exhibit
interesting pharmacological properties makes it a candidate for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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